Cas no 1865455-56-6 (1-(2-hydrazinylethyl)-1H-1,2,4-triazole)

• Product Name: 1-(2-hydrazinylethyl)-1H-1,2,4-triazole
• CAS No: 1865455-56-6
• MF: C₄H₉N₅
• MW: 127.147759199142
• CID: 6289957
• PubChem ID: 123625192
• Update Time: 2025-06-26

1-(2-hydrazinylethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydrazinylethyl)-1H-1,2,4-triazole
• SCHEMBL22212153
• EN300-1675457
• 1865455-56-6

• Inchi： 1S/C4H9N5/c5-7-1-2-9-4-6-3-8-9/h3-4,7H,1-2,5H2
• InChI Key： YDTGWBVGOZEZRK-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)CCNN

Computed Properties

• Exact Mass: 127.08579531g/mol
• Monoisotopic Mass: 127.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 75.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 68.8Ų

Additional information on 1-(2-hydrazinylethyl)-1H-1,2,4-triazole

Comprehensive Overview of 1-(2-Hydrazinylethyl)-1H-1,2,4-Triazole (CAS No. 1865455-56-6)

1-(2-Hydrazinylethyl)-1H-1,2,4-triazole, identified by its CAS number 1865455-56-6, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines the 1,2,4-triazole core with a hydrazinylethyl side chain, offering unique reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The structural features of 1-(2-hydrazinylethyl)-1H-1,2,4-triazole make it a versatile intermediate for synthesizing derivatives with potential antimicrobial, antifungal, or enzyme inhibitory properties. Recent studies highlight its relevance in addressing antibiotic resistance—a pressing global health challenge—by serving as a scaffold for novel small-molecule therapeutics. Its hydrazine moiety also enables conjugation with carbonyl compounds, expanding its utility in bioconjugation chemistry.

From an industrial perspective, this compound aligns with the growing demand for green chemistry solutions. Its potential applications in catalysis and material science are being explored, particularly in developing eco-friendly polymers or metal-chelating agents. The 1,2,4-triazole ring system is known for its stability under various conditions, making derivatives like CAS 1865455-56-6 valuable for high-performance material design.

Analytical characterization of 1-(2-hydrazinylethyl)-1H-1,2,4-triazole typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for pharmaceutical GMP compliance. The compound’s solubility profile and thermal stability data are frequently requested by formulators working on drug delivery systems.

In the context of computational chemistry, molecular docking studies have investigated how 1-(2-hydrazinylethyl)-1H-1,2,4-triazole derivatives might interact with biological targets like kinase enzymes or microbial cell walls. Such in silico approaches accelerate the identification of promising candidates for personalized medicine applications, reducing reliance on traditional trial-and-error methods.

Regulatory aspects surrounding CAS 1865455-56-6 emphasize proper handling as a research chemical, with material safety data sheets (MSDS) detailing appropriate storage conditions. While not classified as hazardous under standard protocols, its hydrazine component warrants careful consideration in laboratory safety practices—a topic frequently searched by industrial hygienists and EHS professionals.

The commercial availability of 1-(2-hydrazinylethyl)-1H-1,2,4-triazole through specialty chemical suppliers has increased, reflecting its rising importance in medicinal chemistry workflows. Pricing trends and bulk synthesis methods are common queries among process chemists optimizing routes for scale-up production. Patent literature reveals ongoing innovation around this scaffold, particularly in oncological and metabolic disorder research areas.

Environmental fate studies indicate that derivatives of 1-(2-hydrazinylethyl)-1H-1,2,4-triazole generally exhibit moderate biodegradability, prompting investigations into benign-by-design modifications. This aligns with the OECD principles for sustainable chemistry and responds to industry demands for low-PBT (persistent, bioaccumulative, toxic) compounds—a hot topic in regulatory science forums.

Future research directions may explore the compound’s potential in neurological therapeutics, given the 1,2,4-triazole ring’s prevalence in CNS-active drugs. The hydrazinyl group’s metal-chelating ability also opens possibilities for diagnostic imaging applications, particularly in MRI contrast agent development—an area experiencing rapid growth due to advancements in precision diagnostics.